N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C28H32N4O3S3 and its molecular weight is 568.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical and Crystal Structure Analysis
The compound is part of a study that focuses on the crystal structure of benzyltetrahydropyrido-anellated thiophene derivatives. These compounds exhibit varied conformations and are linked by weak intermolecular hydrogen bonds, contributing to the stability of their crystal structure. This property can be pivotal for the design of materials with specific crystalline attributes (Pietsch, Nieger, & Gütschow, 2007).Potential in Antipsychotic Treatments
Analogues of the compound have been studied for their potential antipsychotic effects. They were evaluated for their binding to dopamine and serotonin receptors and were found to have in vivo activities comparable to existing compounds, with potential advantages in terms of fewer extrapyramidal side effects (Norman, Navas, Thompson, & Rigdon, 1996).Inhibitors in Cancer Research
These compounds have been identified as potent and selective inhibitors in cancer research, particularly against vascular endothelial growth factor receptor-2 (VEGFR-2). They exhibit significant kinase selectivity and in vivo efficacy in human carcinoma models, making them a notable subject in cancer therapeutics research (Borzilleri et al., 2006).Role in Antimalarial and Antiviral Research
A study focused on the reactivity investigation of derivatives of this compound class, particularly their potential antimalarial activity. They were evaluated for their ADMET properties and molecular docking studies, indicating their potential role in antimalarial and antiviral (specifically COVID-19) therapeutic research (Fahim & Ismael, 2021).Synthesis and Spectroscopic Studies
The compound belongs to a class of chemicals that are synthesized and characterized through various spectroscopic techniques. Their biological activity, especially antibacterial and antifungal properties, is a significant area of research (Patel & Patel, 2015).Anticancer Evaluations
Derivatives of this compound were synthesized and evaluated for their anticancer activity against multiple cancer cell lines. The studies revealed that certain derivatives exhibit higher anticancer activities than reference drugs, showcasing their potential in chemotherapy (Ravinaik et al., 2021).
Properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-[butyl(methyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H32N4O3S3/c1-4-6-16-31(3)38(34,35)20-13-11-19(12-14-20)26(33)30-28-25(21-15-17-32(5-2)18-24(21)37-28)27-29-22-9-7-8-10-23(22)36-27/h7-14H,4-6,15-18H2,1-3H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFQWUYNJFOKOFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H32N4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
568.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.